N,N-dimethyl-2-(1-oxo-4-phenyl-2(1H)-phthalazinyl)acetamide

• IUPAC Name: N,N-dimethyl-2-(1-oxo-4-phenylphthalazin-2-yl)acetamide
• InChI: InChI=1S/C18H17N3O2/c1-20(2)16(22)12-21-18(23)15-11-7-6-10-14(15)17(19-21)13-8-4-3-5-9-13/h3-11H,12H2,1-2H3
• InChI Key: CREUJWNYCPXPHD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN1C(=O)C2=CC=CC=C2C(=N1)C3=CC=CC=C3
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

"N,N-dimethyl-2-(1-oxo-4-phenyl-2(1H)-phthalazinyl)acetamide" is a compound of interest in various fields of chemistry and pharmacology due to its unique structure and potential applications. This document outlines the synthesis, structural characteristics, and chemical properties of this compound.

Synthesis Analysis

The synthesis of compounds related to "this compound" involves multiple steps, including acetylation, ethylation, and condensation reactions. Techniques such as reduction, acetylation, ethylation, and condensation have been improved to achieve higher yields and purity. The use of different catalysts and reactants has been explored to optimize the synthesis process (Gong Fenga, 2007).

Molecular Structure Analysis

The molecular structure of similar compounds has been determined through techniques like single-crystal X-ray diffraction and density functional theory (DFT). Studies reveal the importance of molecular electrostatic potential and frontier molecular orbitals in understanding the reactivity and properties of these molecules (Yiding Geng et al., 2023).

Chemical Reactions and Properties

Compounds akin to "this compound" participate in various chemical reactions, displaying a range of reactivities due to their structural features. The presence of acetamide groups influences their chemical behavior, making them suitable for further functionalization and application in synthesis (Julia Bąkowicz & I. Turowska-Tyrk, 2009).

Physical Properties Analysis

The physical properties of these compounds, such as solubility and melting points, are influenced by their molecular structure. Detailed studies on their crystallography provide insights into their solid-state properties and potential applications (S. Dou et al., 1997).

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents, stability under various conditions, and interactions with metals, have been thoroughly investigated. These studies offer a comprehensive understanding of the compound's behavior in chemical transformations and its potential utility in material science and pharmaceuticals (M. Duran & Ş. Demirayak, 2012).